Cas no 2085-15-6 (Propanedioic acid,butylethyl-)

• Product Name: Propanedioic acid,butylethyl-
• CAS No: 2085-15-6
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 284498
• PubChem ID: 23422958
• Update Time: 2025-04-19

Propanedioic acid,butylethyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,butylethyl-
• 2-butyl-2-ethylpropanedioic acid
• 2-BUTYL-2-ETHYLMALONIC ACID
• Aethyl-butyl-malonsaeure
• Butyl-ethyl-malonsaeure
• ethyl-butyl-malonic acid
• Ethyl-butyl-malonsaeure
• Ethyl-n-butyl-malonsaeure
• Propanedioic acid,butylethyl
• Butyl(ethyl)propanedioic acid
• Aethylbutylmalonsaure
• 2-BUTYL-2-ETHYLMALONICACID
• SCHEMBL1036461
• DTXSID70633869
• 2085-15-6
• AKOS006285167

• Inchi： 1S/C9H16O4/c1-3-5-6-9(4-2,7(10)11)8(12)13/h3-6H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： MLEXVRSHDCOQPM-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(CC)CCCC)=O

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 1.74220